N-(2,5-dimethoxyphenyl)-2-phenoxypropanamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-phenoxypropanamide
• InChI: InChI=1S/C17H19NO4/c1-12(22-13-7-5-4-6-8-13)17(19)18-15-11-14(20-2)9-10-16(15)21-3/h4-12H,1-3H3,(H,18,19)
• InChI Key: STOKEEJYMDTQGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)OC)OC)OC2=CC=CC=C2
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-phenoxypropanamide, commonly known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1977, and it gained popularity in the early 2000s as a recreational drug. However, its potential as a research chemical has been recognized, and it has been studied extensively in scientific research.

Mechanism of Action

The exact mechanism of action of 2C-E is not fully understood, but it is believed to act on the serotonin system in the brain. It is a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
2C-E has been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its anti-depressant and anxiolytic effects. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2C-E has several advantages for use in scientific research. It is relatively easy to synthesize, and it has a high potency, which allows for the use of smaller doses in experiments. However, it also has several limitations. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. It also has a short half-life and a rapid onset of action, which can make it difficult to study in vivo.

Future Directions

There are several future directions for research on 2C-E. It has shown promise as a potential treatment for mental health disorders, and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, research is needed to develop new analogs of 2C-E that may have improved therapeutic properties.

Synthesis Methods

The synthesis of 2C-E involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenethylamine. This compound is then reacted with chloroacetone to form N-(2,5-dimethoxyphenyl)-2-chloroethylamine, which is then reacted with phenol to form N-(2,5-dimethoxyphenyl)-2-phenoxypropanamide.

Scientific Research Applications

2C-E has been studied extensively in scientific research as a potential treatment for various mental health disorders. It has been shown to have anti-depressant and anxiolytic effects, and it has also been studied as a potential treatment for post-traumatic stress disorder (PTSD) and addiction.